molecular formula C12H14O4 B115339 4-[(2S)-1-Acetoxy-2-propanyl]benzoic acid CAS No. 145621-78-9

4-[(2S)-1-Acetoxy-2-propanyl]benzoic acid

Cat. No. B115339
CAS RN: 145621-78-9
M. Wt: 222.24 g/mol
InChI Key: YPILWADPKHBUMO-MRVPVSSYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-[(2S)-1-Acetoxy-2-propanyl]benzoic acid, also known as Naproxen, is a nonsteroidal anti-inflammatory drug (NSAID) commonly used for the treatment of pain, inflammation, and fever. It is a member of the propionic acid class of NSAIDs and works by inhibiting the production of prostaglandins, which are responsible for causing pain and inflammation.

Mechanism of Action

4-[(2S)-1-Acetoxy-2-propanyl]benzoic acid works by inhibiting the enzyme cyclooxygenase (COX), which is responsible for the production of prostaglandins. Prostaglandins are lipid compounds that are involved in the inflammatory response and are responsible for causing pain and swelling. By inhibiting COX, this compound reduces the production of prostaglandins, thereby reducing pain and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been found to reduce fever, pain, and inflammation in various animal models. It has also been shown to reduce the production of reactive oxygen species (ROS), which are involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

4-[(2S)-1-Acetoxy-2-propanyl]benzoic acid is a widely used NSAID and has been extensively studied for its therapeutic potential. It is readily available and relatively inexpensive, making it a popular choice for laboratory experiments. However, like all NSAIDs, it has the potential to cause gastrointestinal side effects, and caution should be exercised when using it in laboratory experiments.

Future Directions

There are several future directions for research on 4-[(2S)-1-Acetoxy-2-propanyl]benzoic acid. One area of interest is its potential use in cancer treatment. This compound has been found to inhibit the growth of certain cancer cells, and further research is needed to determine its potential as a cancer treatment. Another area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease. This compound has been found to reduce the production of amyloid-beta, a protein that is involved in the development of Alzheimer's disease, and further research is needed to determine its potential as a treatment for this condition.

Synthesis Methods

The synthesis of 4-[(2S)-1-Acetoxy-2-propanyl]benzoic acid involves the condensation of 2-naphthol with propionic anhydride in the presence of a catalyst such as sulfuric acid or phosphoric acid. The resulting product is then purified through recrystallization to obtain pure this compound.

Scientific Research Applications

4-[(2S)-1-Acetoxy-2-propanyl]benzoic acid has been extensively studied for its therapeutic potential in various conditions such as arthritis, menstrual cramps, and migraine headaches. It has also been investigated for its potential use in cancer treatment, as it has been found to inhibit the growth of certain cancer cells.

properties

CAS RN

145621-78-9

Molecular Formula

C12H14O4

Molecular Weight

222.24 g/mol

IUPAC Name

4-[(2S)-1-acetyloxypropan-2-yl]benzoic acid

InChI

InChI=1S/C12H14O4/c1-8(7-16-9(2)13)10-3-5-11(6-4-10)12(14)15/h3-6,8H,7H2,1-2H3,(H,14,15)/t8-/m1/s1

InChI Key

YPILWADPKHBUMO-MRVPVSSYSA-N

Isomeric SMILES

C[C@H](COC(=O)C)C1=CC=C(C=C1)C(=O)O

SMILES

CC(COC(=O)C)C1=CC=C(C=C1)C(=O)O

Canonical SMILES

CC(COC(=O)C)C1=CC=C(C=C1)C(=O)O

synonyms

Benzoic acid, 4-[2-(acetyloxy)-1-methylethyl]-, (S)- (9CI)

Origin of Product

United States

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